Cas no 1261935-21-0 (3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid
• CAS No: 1261935-21-0
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320556
• CID: 2764532
• PubChem ID: 53226458
• Update Time: 2025-07-23

3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261935-21-0
• MFCD18320556
• 2,2'-Difluoro-3'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• AKOS017552253
• 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid, 95%
• DTXSID50690076
• 3-FLUORO-4-(2-FLUORO-3-METHOXYPHENYL)BENZOIC ACID
• 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid

• MDL： MFCD18320556
• Inchi： 1S/C14H10F2O3/c1-19-12-4-2-3-10(13(12)16)9-6-5-8(14(17)18)7-11(9)15/h2-7H,1H3,(H,17,18)
• InChI Key： LMJMILKDLLPNQY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)O)=CC=1F)OC

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid

Research Brief on 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic Acid (CAS: 1261935-21-0): Recent Advances and Applications

3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid (CAS: 1261935-21-0) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorine substitutions and methoxy group, has shown promise in various applications, including drug development, medicinal chemistry, and biochemical studies. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in targeting specific enzymatic pathways and receptor interactions.

The synthesis and characterization of 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid have been detailed in several recent publications. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm its structural integrity and purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for further in vitro and in vivo studies.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of biologically active molecules. For instance, it has been utilized in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The fluorine atoms in the compound enhance its binding affinity to target proteins, while the methoxy group contributes to its metabolic stability, making it a valuable scaffold for drug design.

Recent research has also highlighted the potential of 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid in probing enzyme mechanisms. Its structural features allow it to act as a mimic for natural substrates, enabling researchers to study enzyme-substrate interactions with high precision. This has opened new avenues for understanding the mechanistic underpinnings of various biochemical pathways and designing more effective enzyme inhibitors.

In addition to its applications in drug discovery, this compound has been explored for its utility in diagnostic imaging. Fluorine-18 labeled derivatives of 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid have been synthesized for use in positron emission tomography (PET) imaging, providing a non-invasive means to study disease progression and treatment efficacy. Preliminary studies have shown promising results, with high specificity and low background noise in imaging applications.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid for clinical use. Researchers are actively working on improving synthetic routes to enhance yield and reduce costs, as well as investigating its pharmacokinetic and toxicological profiles to ensure safety and efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 3-Fluoro-4-(2-fluoro-3-methoxyphenyl)benzoic acid (CAS: 1261935-21-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a valuable tool for drug development, enzyme studies, and diagnostic imaging. Ongoing research is likely to uncover further potential uses and refine its applications, solidifying its role in advancing biomedical science.